
The Discovery and History of Heavy Water: An
In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Diprotium oxide

Cat. No.: B1240424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and

production of heavy water (deuterium oxide, D₂O). It is intended to serve as a valuable

resource for researchers, scientists, and professionals in drug development, offering insights

into the foundational experiments, key scientific figures, and the evolution of production

technologies. The guide presents quantitative data in structured tables for comparative

analysis, details the methodologies of pivotal experiments, and utilizes visualizations to

illustrate critical pathways and workflows.

Discovery and Key Pioneers
The journey to understanding heavy water began with the discovery of isotopes. In 1913,

Frederick Soddy first proposed the concept of isotopes, for which he received the Nobel Prize

in Chemistry in 1921. This laid the theoretical groundwork for the existence of a heavier form of

hydrogen.

Harold Urey's Discovery of Deuterium (1931):
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The definitive discovery of deuterium, the heavy isotope of hydrogen, was made in 1931 by

Harold Clayton Urey, a professor of chemistry at Columbia University.[1][2] Urey, along with his

assistant George M. Murphy and Ferdinand G. Brickwedde from the National Bureau of

Standards, successfully detected deuterium through spectroscopic analysis of the residue from

the fractional distillation of liquid hydrogen.[3][4] For this groundbreaking discovery, Urey was

awarded the Nobel Prize in Chemistry in 1934.[5]

Gilbert N. Lewis's Isolation of Pure Heavy Water (1933):

Following the discovery of deuterium, the next crucial step was to isolate it in a pure form as

heavy water. This was achieved in 1933 by Gilbert Newton Lewis, Urey's former mentor and a

renowned chemist at the University of California, Berkeley.[1][6] Lewis and his student Ronald

T. MacDonald employed a multi-stage electrolysis process to concentrate and ultimately isolate

the first samples of pure heavy water.[7]

Quantitative Data Summary
The following tables summarize key quantitative data related to the properties and historical

production of heavy water.

Table 1: Physical Properties of Light Water (H₂O) vs. Heavy Water (D₂O)
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Property Light Water (H₂O) Heavy Water (D₂O)

Molar Mass ( g/mol ) 18.015 20.028

Density at 20°C (g/mL) 0.998 1.105

Melting Point (°C) 0.00 3.82

Boiling Point (°C) 100.00 101.42

Temperature of Maximum

Density (°C)
3.98 11.6

Viscosity at 20°C (mPa·s) 1.002 1.247

Surface Tension at 25°C

(mN/m)
71.98 71.93

pH at 25°C 7.00 7.44 (pD)

Sources:[1][8][9][10][11][12]

Table 2: Timeline of Key Discoveries and Production Milestones
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Year Event
Key Figure(s) /
Institution

Significance

1913 Proposal of Isotopes Frederick Soddy

Provided the

theoretical basis for

the existence of heavy

hydrogen.

1931
Discovery of

Deuterium

Harold Urey, George

Murphy, Ferdinand

Brickwedde

First experimental

detection of the heavy

isotope of hydrogen.

[13]

1933
Isolation of Pure

Heavy Water

Gilbert N. Lewis,

Ronald T. MacDonald

First successful

isolation of D₂O using

electrolysis.[1][6]

1934
First Industrial

Production

Norsk Hydro (Vemork,

Norway)

Began the first large-

scale production of

heavy water as a

byproduct of fertilizer

production.[14][15]

1943

Development of

Girdler Sulfide

Process

Karl-Hermann Geib,

Jerome S. Spevack

Patented a more cost-

effective method for

heavy water

production.[16][17]

Experimental Protocols
This section details the methodologies for the key experiments in the discovery and production

of heavy water.

Urey's Discovery of Deuterium: Fractional Distillation of
Liquid Hydrogen
Objective: To concentrate the heavier isotope of hydrogen (deuterium) for spectroscopic

detection.
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Methodology:

Liquefaction of Hydrogen: Gaseous hydrogen was liquefied to produce a volume of

approximately 5-6 liters.[3][4]

Fractional Distillation: The liquid hydrogen was subjected to slow fractional distillation at its

boiling point (approximately -253 °C). Urey theorized that the heavier isotope, having a

slightly higher boiling point, would be concentrated in the final residue.[3][4]

Sample Collection: The distillation was carried out until only a small fraction of the original

volume (approximately 1 mL) remained.[3][4]

Spectroscopic Analysis: The gaseous form of this residue was then analyzed using a high-

resolution spectrograph. The analysis revealed faint spectral lines at wavelengths predicted

for a hydrogen isotope of mass 2, confirming the existence of deuterium.[3][4]

Quantitative Results:

Initial volume of liquid hydrogen: 5-6 liters[3][4]

Final volume of residue: ~1 mL[3][4]

Initial natural abundance of deuterium: ~1 part in 6500[13]

Concentration factor: The final sample was enriched in deuterium by a factor of

approximately 100 to 200 times the natural abundance.[18]

Lewis's Isolation of Heavy Water: Multi-Stage
Electrolysis
Objective: To produce a sample of pure heavy water (D₂O).

Methodology:

Initial Electrolysis: Large volumes of ordinary water, containing a small amount of sodium

hydroxide as an electrolyte, were subjected to electrolysis. Light water (H₂O) is decomposed

into hydrogen and oxygen gas at a faster rate than heavy water (D₂O).[19]
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Staged Concentration: The residual water from the first stage, now enriched in D₂O, was

used as the feedstock for a subsequent electrolysis stage. This process was repeated

through multiple stages.

Cell Design: The electrolytic cells typically used a steel cathode and a nickel anode.[20]

Final Purification: After several stages of concentration, the highly enriched water was

distilled to remove the electrolyte and any other impurities, yielding nearly pure heavy water.

Quantitative Aspects of Early Industrial Production (Norsk Hydro):

The Norsk Hydro plant utilized a cascade of electrolytic cells.[21]

The process was energy-intensive, relying on the abundant hydroelectric power available at

the Vemork plant.[14][22]

By 1934, the plant was capable of producing approximately 12 tonnes of heavy water per

year.[14][21]

Industrial Production: The Girdler Sulfide (GS) Process
Objective: To produce heavy water on a large industrial scale more economically than

electrolysis.

Principle: The GS process is a dual-temperature isotopic exchange process that utilizes the

equilibrium reaction between hydrogen sulfide (H₂S) and water. The equilibrium constant for

the transfer of deuterium from H₂S to water is temperature-dependent.

Methodology:

Dual-Tower System: The process involves two main towers: a cold tower operating at

approximately 30°C and a hot tower at around 130°C.[17][23]

Cold Tower Exchange: In the cold tower, natural water flows down while hydrogen sulfide

gas flows up. At this lower temperature, the equilibrium favors the transfer of deuterium from

the H₂S to the water, thus enriching the water in deuterium.[17][23]
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Hot Tower Exchange: The now deuterium-depleted H₂S is heated and sent to the hot tower.

The deuterium-enriched water from the cold tower is also fed to the top of the hot tower. At

the higher temperature, the equilibrium shifts, and deuterium transfers from the water back to

the H₂S gas.[17][23]

Cascading Enrichment: The enriched H₂S from the hot tower is then cooled and recirculated

to the cold tower to enrich a new stream of incoming water. The water, progressively

enriched in deuterium, is passed through a series of such stages.

Final Purification: The water from the GS process, typically enriched to 15-20% D₂O, is then

further concentrated to reactor-grade (99.75%) by vacuum distillation or electrolysis.[16]

Visualizations
The following diagrams illustrate key aspects of the discovery and production of heavy water.

1910s 1930s 1940s

1913: Soddy proposes the existence of isotopes 1931: Urey discovers deuterium via fractional distillation
Theoretical Basis

1933: Lewis isolates pure heavy water by electrolysis
Enables Isolation

1934: Norsk Hydro begins industrial production
Scales Up Production

1943: Girdler Sulfide process developed
Drives Need for Efficient Methods

Click to download full resolution via product page

Figure 1: Timeline of the Discovery and Production of Heavy Water.
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Figure 2: Workflow for the Multi-Stage Electrolysis of Heavy Water.
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Figure 3: Simplified Logical Flow of the Girdler Sulfide Process.

Applications in Research and Drug Development
Heavy water has numerous applications in scientific research and is of particular interest to the

pharmaceutical industry.

Isotopic Tracer: Due to its non-radioactive nature, D₂O is an ideal tracer for studying

metabolic pathways and water turnover in biological systems.[24]

Neutron Moderator: In nuclear magnetic resonance (NMR) spectroscopy, deuterated

solvents are used to avoid interference from proton signals. Heavy water is also a highly

effective neutron moderator in certain types of nuclear reactors.[25]

Drug Development: The "kinetic isotope effect" describes the change in the rate of a

chemical reaction when one of the atoms in the reactants is replaced by one of its isotopes.

Replacing hydrogen with deuterium in a drug molecule can slow down its metabolism, as the
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carbon-deuterium bond is stronger than the carbon-hydrogen bond. This can lead to a longer

drug half-life, potentially allowing for lower or less frequent dosing and reduced side effects.

[25][26] This principle is a key area of research in modern pharmacology.[27]

This guide provides a foundational understanding of the discovery and history of heavy water,

offering valuable context for its contemporary applications in science and medicine. The

detailed experimental overviews and quantitative data serve as a starting point for further

investigation and application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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